Cas no 1858635-73-0 (5-Bromo-2-(3-hydroxyazetidin-1-yl)benzaldehyde)

• Product Name: 5-Bromo-2-(3-hydroxyazetidin-1-yl)benzaldehyde
• CAS No: 1858635-73-0
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 5710836
• PubChem ID: 130845242
• Update Time: 2023-10-14

5-Bromo-2-(3-hydroxyazetidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725769
• 5-Bromo-2-(3-hydroxyazetidin-1-yl)benzaldehyde
• 1858635-73-0

• Inchi： 1S/C10H10BrNO2/c11-8-1-2-10(7(3-8)6-13)12-4-9(14)5-12/h1-3,6,9,14H,4-5H2
• InChI Key： JMIIIKREKJJEPZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)N1CC(C1)O

Computed Properties

• Exact Mass: 254.98949g/mol
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų